4-(3-oxo-1,2-benzothiazol-2(3H)-yl)-N-(1,3-thiazol-2-yl)butanamide

• Molecular Formula: C14H13N3O2S2
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 4-(3-oxo-1,2-benzothiazol-2-yl)-N-(1,3-thiazol-2-yl)butanamide
• InChI: InChI=1S/C14H13N3O2S2/c18-12(16-14-15-7-9-20-14)6-3-8-17-13(19)10-4-1-2-5-11(10)21-17/h1-2,4-5,7,9H,3,6,8H2,(H,15,16,18)
• InChI Key: ZSWDSZPNQVMCTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(S2)CCCC(=O)NC3=NC=CS3

Description

4-(3-oxo-1,2-benzothiazol-2(3H)-yl)-N-(1,3-thiazol-2-yl)butanamide (Compound ID: Y042-4303) is a synthetic organic compound with a molecular formula of C₁₄H₁₃N₃O₂S₂ and a molecular weight of 319.4 g/mol . Its structure comprises a benzothiazolone moiety linked via a butanamide chain to a 1,3-thiazol-2-yl group. Key physicochemical properties include a moderate logP value of 1.42, indicating balanced lipophilicity, and a polar surface area of 51.233 Ų, suggesting moderate solubility in aqueous media .

Biological Activity

4-(3-oxo-1,2-benzothiazol-2(3H)-yl)-N-(1,3-thiazol-2-yl)butanamide is a compound of significant interest due to its potential biological activities. This article reviews the synthesis, structure, and biological properties of this compound, focusing on its antimicrobial, antifungal, and anticancer activities.

Chemical Structure and Properties

The molecular formula of 4-(3-oxo-1,2-benzothiazol-2(3H)-yl)-N-(1,3-thiazol-2-yl)butanamide is $C_{12}H_{10}N_2O_2S$ with a molecular weight of 250.29 g/mol. Its structure features a benzothiazole moiety which is known for various biological activities.

Property	Value
Molecular Formula	C12H10N2O2S
Molecular Weight	250.29 g/mol
LogP	2.9151
Hydrogen Bond Acceptors	6
Hydrogen Bond Donors	1
Polar Surface Area	49.495 Ų

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of benzothiazole derivatives. For instance, a related compound demonstrated significant inhibition against various bacterial strains, suggesting that derivatives like 4-(3-oxo-1,2-benzothiazol-2(3H)-yl)-N-(1,3-thiazol-2-yl)butanamide may exhibit similar effects.

Case Study : A study evaluated the antimicrobial activity of several benzothiazole derivatives against eight bacterial and eight fungal species. The results indicated that compounds with similar structures had Minimum Inhibitory Concentrations (MICs) ranging from $10.7$ to $40.2\mu mol/mL$, showcasing their potential as effective antimicrobial agents .

Antifungal Activity

The antifungal properties of benzothiazole derivatives have also been documented. Compounds derived from the benzothiazole framework exhibited potent antifungal activity against common pathogens.

Research Findings : In a comparative study on antifungal efficacy, certain derivatives showed MIC values significantly lower than those of standard antifungal agents. For example, compounds with structural similarities to our target compound were noted to have MIC values in the range of $0.5$ to $5\mu g/mL$ against Candida species .

Anticancer Activity

The anticancer potential of benzothiazole derivatives has been explored in various studies. Research indicates that these compounds can inhibit cancer cell proliferation through multiple mechanisms.

Case Study : A recent investigation into the anticancer activity of related compounds found that they exhibited IC50 values in the low micromolar range against several cancer cell lines including MDA-MB-231 (breast cancer) and NUGC-3 (gastric cancer). The study suggested that structural modifications could enhance their potency .

While specific mechanisms for 4-(3-oxo-1,2-benzothiazol-2(3H)-yl)-N-(1,3-thiazol-2-yl)butanamide remain under investigation, related compounds have shown activity via:

• Inhibition of DNA Synthesis : Many benzothiazole derivatives interfere with nucleic acid synthesis in microbial cells.
• Disruption of Cell Membrane Integrity : Some compounds induce membrane damage leading to cell lysis.
• Apoptosis Induction in Cancer Cells : Certain derivatives trigger apoptotic pathways in cancer cells through mitochondrial disruption.

Scientific Research Applications

Medicinal Chemistry Applications

The compound has shown promise in several areas of medicinal chemistry:

• Antimicrobial Activity : Research indicates that benzothiazole derivatives exhibit significant antimicrobial properties. The presence of the thiazole ring enhances the compound's ability to inhibit bacterial growth, making it a potential candidate for developing new antibiotics .
• Anticancer Properties : Studies have demonstrated that compounds with similar structures can induce apoptosis in cancer cells. The mechanism often involves the modulation of specific signaling pathways related to cell survival and proliferation .
• Acetylcholinesterase Inhibition : Compounds containing benzothiazole and thiazole moieties have been investigated for their inhibitory effects on acetylcholinesterase, an enzyme linked to Alzheimer's disease. The inhibition of this enzyme can potentially increase acetylcholine levels in the brain, thereby improving cognitive function .

Case Studies

Several studies highlight the applications of similar compounds:

• Inhibitory Effects on Acetylcholinesterase : A study focused on synthesizing various benzothiazole derivatives showed that certain compounds exhibited IC50 values as low as 2.7 µM against acetylcholinesterase. This suggests strong potential for treating cognitive decline associated with Alzheimer's disease .
• Antimicrobial Efficacy : Another study evaluated a series of benzothiazole derivatives against various pathogens and found that some compounds displayed notable inhibitory effects against both Gram-positive and Gram-negative bacteria, indicating their potential as new antimicrobial agents .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Functional Group Variations

The compound’s structural uniqueness lies in its hybrid benzothiazolone-thiazolylamide framework. Below is a comparative analysis with four related compounds:

Compound Name	Molecular Formula	Key Functional Groups	Biological/Functional Relevance
4-(3-oxo-1,2-benzothiazol-2(3H)-yl)-N-(1,3-thiazol-2-yl)butanamide	C₁₄H₁₃N₃O₂S₂	Benzothiazolone, thiazolylamide	Not explicitly stated in literature
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	C₁₁H₁₅NO₂	N,O-bidentate directing group	Metal-catalyzed C–H functionalization
N-(4-Hydroxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1,2-benzothiazol-2-yl)acetamide	C₁₅H₁₂N₂O₅S	Benzothiazole trioxo, hydroxyphenyl	Structural studies (X-ray crystallography)
4-Methyl-N-(3-oxo-2,3-dihydro-1,2-benzisothiazol-2-yl)benzenesulfonamide	C₁₄H₁₂N₂O₃S₂	Benzisothiazolone, sulfonamide	Antimicrobial, antiplatelet activity
2,4-Dichloro-N-(1,3-thiazol-2-yl)benzamide	C₁₀H₆Cl₂N₂OS	Dichlorophenyl, thiazolylamide	Anti-inflammatory, analgesic activity

Key Structural Differences and Implications

• Benzothiazolone vs. Benzisothiazolone/Sulfonamide: The target compound’s benzothiazolone group differs from the sulfonamide-linked benzisothiazolone in , which is associated with antiplatelet and antimicrobial properties.
• Thiazolylamide vs. Hydroxyphenyl/Bidentate Groups : The thiazolylamide group in the target compound contrasts with the hydroxyphenyl group in and the N,O-bidentate group in . These differences influence solubility and metal-coordination capabilities; for instance, the N,O-bidentate group in facilitates catalytic applications .
• Substituent Effects : The dichlorophenyl group in confers higher electronegativity, enhancing anti-inflammatory activity compared to the unsubstituted thiazolylamide in the target compound .

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	N-(4-Hydroxyphenyl) Derivative	4-Methylbenzenesulfonamide
Molecular Weight	319.4	332.33	328.38
logP	1.42	Not reported	~2.5 (estimated)
Polar Surface Area	51.23 Ų	~95 Ų (trioxo group increases PSA)	~80 Ų
Hydrogen Bond Donors	1	2 (hydroxyl + amide)	1

The target compound’s lower polar surface area compared to suggests reduced solubility but better membrane permeability. Its logP is lower than the sulfonamide derivative , indicating less lipophilicity, which may limit blood-brain barrier penetration.